Cas no 2228097-26-3 (methyl 4-amino-4-(3-methylfuran-2-yl)butanoate)

• Product Name: methyl 4-amino-4-(3-methylfuran-2-yl)butanoate
• CAS No: 2228097-26-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6593033
• PubChem ID: 165639796
• Update Time: 2025-05-21

methyl 4-amino-4-(3-methylfuran-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3-methylfuran-2-yl)butanoate
• 2228097-26-3
• EN300-1739327

• Inchi： 1S/C10H15NO3/c1-7-5-6-14-10(7)8(11)3-4-9(12)13-2/h5-6,8H,3-4,11H2,1-2H3
• InChI Key： OXUKPQJEMYNDCS-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 4-amino-4-(3-methylfuran-2-yl)butanoate

Exploring Methyl 4-amino-4-(3-methylfuran-2-yl)butanoate (CAS No. 2228097-26-3): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, methyl 4-amino-4-(3-methylfuran-2-yl)butanoate (CAS No. 2228097-26-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its furan ring and amino functional group, offers a wide range of possibilities in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₁₀H₁₅NO₃, highlights a balanced combination of hydrophobicity and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing attention toward methyl 4-amino-4-(3-methylfuran-2-yl)butanoate is its role in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics. The presence of the 3-methylfuran moiety and the ester group allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

Beyond pharmaceuticals, CAS No. 2228097-26-3 has found applications in flavor and fragrance industries. The furan ring is known to contribute to aromatic profiles, and its incorporation into esters like this compound can enhance sensory characteristics. This aligns with the rising consumer demand for natural-inspired synthetic flavors, a hot topic in food science forums and search queries. Additionally, its potential use in green chemistry processes—such as solvent-free reactions or catalytic transformations—resonates with the global push toward sustainable chemical practices.

From a technical standpoint, the synthesis of methyl 4-amino-4-(3-methylfuran-2-yl)butanoate often involves multi-step organic reactions, including condensation and reduction steps. Optimizing these processes for higher yields and lower environmental impact is a recurring theme in academic and industrial research. Recent publications have explored microwave-assisted synthesis and enzyme-catalyzed reactions as innovative approaches, addressing the need for energy-efficient methodologies—a frequently searched topic in chemical databases.

In conclusion, methyl 4-amino-4-(3-methylfuran-2-yl)butanoate (CAS No. 2228097-26-3) represents a fascinating intersection of chemistry and application-driven innovation. Its versatility in drug development, flavor engineering, and sustainable synthesis positions it as a compound worthy of continued exploration. As researchers and industries increasingly prioritize molecular diversity and eco-friendly solutions, this compound is poised to remain a subject of relevance and discovery.